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Introduction

Anthracnose, caused by the fungal pathogen Colletotrichum gloeosporioides, is a major pre-
and post-harvest disease of mango (Mangifera indica L.) worldwide, leading to significant yield
losses.[1][2] The disease manifests on leaves, panicles, and fruits, causing blossom blight, fruit
rot, and reducing overall fruit quality.[3] (Z)-Azoxystrobin, a broad-spectrum systemic
fungicide belonging to the strobilurin class, has demonstrated significant efficacy in controlling
mango anthracnose.[1][4] This document provides detailed application notes and standardized
protocols for conducting field studies to evaluate the efficacy of (Z)-Azoxystrobin against
mango anthracnose.

Mechanism of Action

(Z2)-Azoxystrobin inhibits fungal respiration by binding to the Quinone outside (Qo) site of the
cytochrome bcl complex (Complex Ill) in the mitochondrial electron transport chain.[1][4][5]
This binding blocks electron transfer, which disrupts the production of adenosine triphosphate
(ATP), the primary energy currency of the cell. The subsequent energy deficit leads to the
inhibition of spore germination and mycelial growth, and ultimately cell death in the target
fungus.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]
e 2.innspub.net [innspub.net]

3. ctahr.hawaii.edu [ctahr.hawaii.edu]
e 4. pomais.com [pomais.com]

e 5. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Application Notes and Protocols for (Z)-Azoxystrobin in
Mango Anthracnose Field Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611882#applying-z-azoxystrobin-in-mango-
anthracnose-field-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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